Cas no 1805581-60-5 (5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805581-60-5
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4880579
• Update Time: 2025-09-28

5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C10H7ClF2N2O2/c11-3-5-1-6(10(12)13)8(4-14)15-7(5)2-9(16)17/h1,10H,2-3H2,(H,16,17)
• InChI Key： IFWMYWWRHLBNEI-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C#N)N=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid

5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805581-60-5)

The compound 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid, identified by the CAS number 1805581-60-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The molecule features a pyridine ring substituted with a chloromethyl group at position 5, a cyano group at position 2, a difluoromethyl group at position 3, and an acetic acid moiety at position 6. These substituents contribute to its distinctive chemical behavior and make it a valuable compound in research and development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and materials science. The presence of electron-withdrawing groups such as cyano and difluoromethyl groups enhances the electrophilic character of the pyridine ring, making it more reactive towards nucleophilic substitutions. This property is particularly useful in designing intermediates for complex molecule synthesis. Additionally, the chloromethyl group introduces versatility, enabling further functionalization through substitution reactions. The acetic acid moiety adds acidity to the molecule, which can be exploited in pH-sensitive applications or as a precursor for esterification reactions.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The starting material typically involves a halogenated pyridine derivative, which undergoes substitution with the desired groups under specific reaction conditions. The use of transition metal catalysts or base-mediated reactions has been reported to improve the efficiency of these transformations. Researchers have also explored green chemistry approaches to minimize waste and enhance sustainability in the synthesis of such compounds.

The application of 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid spans across several domains. In pharmaceuticals, its structural features make it a promising candidate for developing bioactive molecules targeting specific enzymes or receptors. For instance, the cyano group can act as a hydrogen bond acceptor, enhancing molecular interactions with biological targets. Similarly, the difluoromethyl group contributes to lipophilicity, which is crucial for drug absorption and bioavailability.

In materials science, this compound has shown potential as a building block for advanced materials such as polymers or coordination complexes. Its ability to form stable bonds with metals or other organic units makes it suitable for constructing functional materials with tailored properties. Recent advancements in click chemistry have further expanded its utility by enabling rapid and efficient assembly of complex structures.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is essential for assessing its ecological impact. Studies have indicated that its persistence in aquatic environments depends on factors such as pH, temperature, and microbial activity. Efforts are ongoing to develop biodegradation pathways that can mitigate potential risks associated with its release into the environment.

In conclusion, 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805581-60-5) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, contributing to advancements in chemistry, pharmacology, and materials science.